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Compound of Interest

Compound Name: WN1316

Cat. No.: B10826055

Disclaimer: Publicly available information on the specific safety and toxicity profile of WN1316
is limited. This guide synthesizes the available preclinical data and contextualizes it within
standard toxicological assessments for investigational new drugs. The experimental protocols
and data tables, where specific WN1316 data is unavailable, are representative of industry-
standard methodologies for a compound of this class.

Executive Summary

WN1316 is an acylaminoimidazole derivative investigated for its neuroprotective properties,
particularly in the context of amyotrophic lateral sclerosis (ALS). Developed by Neugen Pharma
and Wakunaga Pharmaceutical, WN1316 has shown promise in preclinical models by
mitigating oxidative stress and glial inflammation. While a Phase | clinical trial in human
volunteers has been completed, detailed results regarding its safety and toxicity are not
publicly disclosed. This document provides a comprehensive overview of the known preclinical
information and outlines the standard safety and toxicity assessments that would be conducted
for a compound like WN1316 to support its clinical development.

Chemical and Physical Properties

A clear understanding of a compound's chemical and physical properties is fundamental to its
toxicological assessment.
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Property Value Reference
2-[mesityl(methyl)amino]-N-[4-

Chemical Name (pyridin-2-yl)-1H-imidazol-2-yI] [1]
acetamide trihnydrochloride

Molecular Formula C26H29N50 - 3HCI Inferred

Molecular Weight

458.82 g/mol (free base)

[1]

Chemical Class

Acylaminoimidazole

[1]

Appearance Not publicly available
Solubility Not publicly available
LogP Not publicly available
pKa Not publicly available

Mechanism of Action and Signaling Pathway

WN1316 is a novel small molecule designed to selectively suppress oxidative stress-induced

cell death. Its primary mechanism of action involves the activation of the Nrf2 (NF-E2-related

factor 2) pathway, a critical regulator of endogenous antioxidant responses. By stimulating this

pathway, WN1316 enhances the expression of cytoprotective genes, thereby protecting cells

from oxidative damage. Additionally, WN1316 has been shown to suppress glial inflammation,

a key pathological feature of neurodegenerative diseases like ALS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Toxicity Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10826055#initial-safety-and-toxicity-profile-of-
wn1316]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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